Cas no 77966-81-5 (N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-N',N'-diethyl-N-methylethane-1,2-diaminium dichloride)

• Product Name: N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-N',N'-diethyl-N-methylethane-1,2-diaminium dichloride
• CAS No: 77966-81-5
• MF: C₁₇H₃₁Cl₂N₃O
• MW: 364.353542566299
• CID: 1790301
• PubChem ID: 53950
• Update Time: 2025-04-21

N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-N',N'-diethyl-N-methylethane-1,2-diaminium dichloride Chemical and Physical Properties

Names and Identifiers

• N-{2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}-N',N'-diethyl-N-methylethane-1,2-diaminium dichloride
• 2-(diethylazaniumyl)ethyl-[2-(2,6-dimethylanilino)-2-oxoethyl]-methylazanium,dichloride
• 2-(2-(Diethylamino)ethyl)methylamino-2',6'-acetoxylidide dihydrochloride
• C 5342
• 77966-81-5
• 2',6'-ACETOXYLIDIDE, 2-(2-(DIETHYLAMINO)ETHYL)METHYLAMINO-, DIHYDROCHLORIDE

• Inchi： 1S/C17H29N3O.2ClH/c1-6-20(7-2)12-11-19(5)13-16(21)18-17-14(3)9-8-10-15(17)4;;/h8-10H,6-7,11-13H2,1-5H3,(H,18,21);2*1H
• InChI Key： AGCRUJJXPAKCSA-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].O=C(C[NH+](C)CC[NH+](CC)CC)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 363.184418
• Monoisotopic Mass: 363.184418
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 294
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38

Experimental Properties

• Boiling Point: 402.9°C at 760 mmHg
• Flash Point: 197.5°C